(Z)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)cinnamamide

• IUPAC Name: (E)-N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-3-phenylprop-2-enamide
• InChI: InChI=1S/C17H13ClN2OS/c1-20-14-9-8-13(18)11-15(14)22-17(20)19-16(21)10-7-12-5-3-2-4-6-12/h2-11H,1H3/b10-7+,19-17?
• InChI Key: NJGJKMNIRSCMOL-JRSWGSRRSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Cl)SC1=NC(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: CN1C2=C(C=C(C=C2)Cl)SC1=NC(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C17H13ClN2OS
• Molecular Weight: 328.8 g/mol

Description

“(Z)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)cinnamamide” is a chemical compound. It is related to the 6-Chloro-3-methylbenzo[d]thiazol-2(3H)-one family. The exact properties and applications of this specific compound are not widely documented in the available literature.

Scientific Research Applications

Antimicrobial Activity

A new class of compounds including chlorosubstituted imidazolyl cinnamamide derivatives has shown promising antimicrobial activity. These compounds display significant antibacterial activity against Bacillus subtilis and antifungal activity against Penicillium chrysogenum, highlighting their potential as antimicrobial agents (Padmavathi et al., 2011).

Chemical Synthesis

The compound has been implicated in studies related to chemical synthesis, particularly in the context of creating novel heterocyclic compounds. For instance, studies on the palladium-catalyzed, ligand-controlled chemoselective oxidative coupling reactions of benzene derivatives with acrylamides under an oxygen atmosphere explore the synthesis of cinnamamides, which are important in producing medicinally active compounds (Harada, Yano, & Obora, 2013).

Antitubercular Agents

Compounds related to "(Z)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)cinnamamide" have been explored for their antitubercular properties. A study on dibenzofuran, dibenzothiophene, and N-methyl carbazole tethered 2-aminothiazoles and their cinnamamide analogs revealed potent compounds with low cytotoxicity profiles against Mycobacterium tuberculosis, indicating their potential as antitubercular agents (Surineni et al., 2018).

Fungicidal Applications

Research into isothiazole, 1,2,3-thiadiazole, and thiazole-based cinnamamide morpholine derivatives has shown that these compounds possess significant in vivo antifungal activities. These findings support the potential of these compounds as fungicidal candidates, especially against Pseudoperonspera cubensis, highlighting their importance in agricultural chemistry (Chen et al., 2019).